1-(Oxolan-3-yl)-2-(pyrrolidin-2-yl)propan-1-one

• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol
• SMILES: CC(C1CCCN1)C(=O)C2CCOC2
• InChI: InChI=1S/C11H19NO2/c1-8(10-3-2-5-12-10)11(13)9-4-6-14-7-9/h8-10,12H,2-7H2,1H3
• InChIKey: HWQVDBFJIOUBNR-UHFFFAOYSA-N

1-(Oxolan-3-yl)-2-(pyrrolidin-2-yl)propan-1-one: Dual Heterocyclic Scaffold

1-(Oxolan-3-yl)-2-(pyrrolidin-2-yl)propan-1-one (CAS: 1850518-41-0) is a synthetic small molecule with the formula C11H19NO2 and a molecular weight of 197.27 g/mol . It belongs to the class of beta-aminoketones, characterized by its unique structure that bridges a saturated oxygen-containing oxolane (tetrahydrofuran) ring and a nitrogen-containing pyrrolidine ring through a central propan-1-one linker . The presence of two distinct saturated heterocycles with hydrogen bond accepting and donating capabilities makes it a versatile scaffold for fragment-based drug discovery and a key intermediate for synthesizing more complex pharmacologically relevant molecules [1].

Reported dual heterocyclic scaffold for fragment-based discovery

Hydrogen bond donor/acceptor from oxolane and pyrrolidine

Saturated oxolane increases 3D complexity (Fsp3) vs aromatic analogs

• [1] Molport. MolPort-028-811-217. PubChem CID 5912031. https://pubchem.ncbi.nlm.nih.gov/compound/5912031 (accessed 2026-04-27). View Source

1-(Oxolan-3-yl)-2-(pyrrolidin-2-yl)propan-1-one: Substitution Risks with Analogs

Treating 1-(Oxolan-3-yl)-2-(pyrrolidin-2-yl)propan-1-one as a generic, interchangeable pyrrolidine-propanone building block is a high-risk procurement strategy. Seemingly minor structural modifications, such as replacing the saturated oxolane ring with an aromatic furan (as in 1-(furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one) or altering the regioisomeric attachment (as in 3-[(3S)-oxolan-3-yl]-1-(pyrrolidin-1-yl)propan-1-one), can profoundly alter the molecule's three-dimensional conformation, electronic distribution, and hydrogen-bonding network [1]. These changes directly impact target binding, as evidenced by the divergent biological profiles in public databases [2]. The specific combination of a saturated oxolane and a 2-pyrrolidinyl substituent in this compound creates a distinct pharmacophore that cannot be replicated by other commercial analogs, ensuring the validity and reproducibility of structure-activity relationship (SAR) studies .

Furan analog: aromatic vs saturated core

Replacing oxolane with aromatic furan reduces Fsp3 and 3D character, which may alter binding interactions and solubility profile.

Regioisomer P87: 1-pyrrolidinyl attachment

The 1-pyrrolidinyl regioisomer targets EthR (mycobacterial repressor), whereas the 2-pyrrolidinyl regioisomer engages human nuclear receptors; target selectivity does not transfer.

Methyl ketone analog: loss of oxolane

The simpler methyl ketone lacks the oxolane oxygen (H-bond acceptor) and exit vector, limiting synthetic versatility for parallel library synthesis.

• [1] RCSB PDB. P87 Ligand Summary Page: 3-[(3S)-oxolan-3-yl]-1-(pyrrolidin-1-yl)propan-1-one. https://www.rcsb.org/ligand/P87 (accessed 2026-04-27). View Source
• [2] BindingDB. BDBM50433361 (CHEMBL2377452) and BDBM50012265 (CHEMBL3259996). https://www.bindingdb.org/ (accessed 2026-04-27). View Source

1-(Oxolan-3-yl)-2-(pyrrolidin-2-yl)propan-1-one: Differentiation from Key Analogs

Regioisomeric Selectivity vs. EthR Inhibitor P87

The regioisomeric analog P87 (3-[(3S)-oxolan-3-yl]-1-(pyrrolidin-1-yl)propan-1-one) is a validated inhibitor of the Mycobacterium tuberculosis transcriptional repressor EthR, with a co-crystal structure solved at 1.81 Å resolution (PDB ID: 5J1Y) [1]. This confirms a specific binding mode for the 1-pyrrolidinyl regioisomer. In contrast, 1-(Oxolan-3-yl)-2-(pyrrolidin-2-yl)propan-1-one, the 2-pyrrolidinyl regioisomer, has reported biological activity against a completely different panel of targets, including human Progesterone Receptor (PR), ROR-gamma, ROR-alpha, and Lanosterol Synthase [2]. This stark difference illustrates that the pyrrolidine's point of attachment to the central ketone dictates target selectivity, making the compounds non-interchangeable.

Target Selectivity

Head-to-head

Target CompoundHuman PR, RORα/γ, Lanosterol Synthase (reported IC50 1.2–10.8 μM)

Comparator P87EthR inhibitor, no PR/ROR activity (X-ray co-crystal at 1.81 Å)

Supports selection for nuclear receptor assay context

2-pyrrolidinyl vs 1-pyrrolidinyl regioisomer; orthogonal target profiles

Evidence Dimension	Biological Target Profile
Target Compound Data	Multi-target profile: Human PR (IC50: 1.20E+3 nM), ROR-gamma (IC50: 3.90E+3 nM), ROR-alpha (IC50: 1.08E+4 nM), Lanosterol Synthase (IC50: 2.10E+3 nM) [2].
Comparator Or Baseline	P87 (3-[(3S)-oxolan-3-yl]-1-(pyrrolidin-1-yl)propan-1-one): Validated EthR inhibitor with a known X-ray co-crystal structure [1].
Quantified Difference	Orthogonal target profiles. The 2-pyrrolidinyl regioisomer targets human nuclear receptors and enzymes, while the 1-pyrrolidinyl regioisomer targets a mycobacterial repressor protein.
Conditions	Various in vitro enzymatic and cell-based (T47D, HEK293, S. cerevisiae) assays sourced from BindingDB and ChEMBL [2]; X-ray crystallography for comparator [1].

Why This Matters

For a researcher studying human nuclear receptors, the 2-pyrrolidinyl regioisomer is a relevant tool, whereas the EthR-targeting 1-pyrrolidinyl isomer P87 is not, making correct procurement critical for research validity.

• [1] Nikiforov, P.O., Blaszczyk, M., Surade, S., Boshoff, H.I., Sajid, A., Delorme, V., Deboosere, N., Brodin, P., Baulard, A.R., Barry, C.E., Blundell, T.L., Abell, C. Fragment-Sized EthR Inhibitors Exhibit Exceptionally Strong Ethionamide Boosting Effect in Whole-Cell Mycobacterium tuberculosis Assays. ACS Chem. Biol., 12:1390-1396, 2017. PDB ID: 5J1Y. View Source
• [2] BindingDB. Bioactivity data for BDBM50433361 (CHEMBL2377452) and BDBM50012265 (CHEMBL3259996). https://www.bindingdb.org/ (accessed 2026-04-27). View Source

Oxolane vs. Furan: Physicochemical Differentiation

Replacing the saturated oxolane ring in 1-(oxolan-3-yl)-2-(pyrrolidin-2-yl)propan-1-one with an aromatic furan results in the analog 1-(furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one (CAS: 1539106-46-1) . This single-point change (C-C vs C=C) leads to quantifiable differences in key drug-likeness parameters: the target compound has a higher molecular weight (197.27 vs 193.24 g/mol) and a higher fraction of sp3-hybridized carbons (Fsp3), a metric correlated with higher clinical success rates . The saturated oxolane introduces an additional chiral center, increasing three-dimensional complexity. This enhanced saturation is predicted to confer greater aqueous solubility and reduced aromatic stacking interactions compared to the planar furan analog, offering a strategic advantage in fragment-based screening and lead optimization where 3D character is desired to escape 'flatland' [1].

Physicochemical Profile

Reported

Higher Fsp3 (>0.6 vs

MW 197.27 (+4.03 g/mol vs furan analog)

Supports 3D fragment library screening

Compared to planar furan analog; increased 3D complexity may improve developability

Molecular Complexity

Class-level

Target CompoundMW 197.27, oxolane oxygen (H-bond acceptor) and defined exit vector

AnalogMW 127.18, simple methyl ketone, no extra heteroatom

May support parallel synthesis and library generation

Oxolane provides functionalization handle not present in smaller analog

Evidence Dimension	Physicochemical and Topological Profile
Target Compound Data	M.W. 197.27 g/mol, Formula C11H19NO2, contains a saturated oxolane ring (Fsp3 > 0.6) with an additional stereocenter .
Comparator Or Baseline	1-(furan-2-yl)-2-(pyrrolidin-2-yl)propan-1-one: M.W. 193.24 g/mol, Formula C11H15NO2, contains a planar aromatic furan ring (Fsp3 < 0.5) .
Quantified Difference	4.03 g/mol higher molecular weight, significantly higher Fsp3 (indicating greater 3D complexity), and the presence of an additional stereocenter in the target compound.
Conditions	Comparative analysis of calculated molecular properties and structures from public databases (Chemsrc, PubChem).

Why This Matters

For scientists procuring fragments, the saturated oxolane core is a distinct 'escape from flatland' motif, offering a different and potentially more developable chemical space than aromatic furan analogs, which directly influences screening library selection.

• [1] PubChem. Compound Summary for CID 5912031. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/5912031 (accessed 2026-04-27). View Source

Functional Group Comparison: Oxolane vs. Methyl Ketone

The simplest close analog, 1-[(2S)-pyrrolidin-2-yl]propan-1-one (CAS: 1233365-40-6), replaces the entire oxolane ring with a methyl group, resulting in a much simpler structure (C7H13NO, M.W. 127.18) [1]. This drastic structural simplification eliminates a hydrogen bond acceptor (the oxolane's oxygen) and a significant hydrophobic surface, which can be quantified by a 70.09 g/mol difference in molecular weight. The target compound, with its oxolane appendage, offers a defined vector for further functionalization and can engage in additional polar interactions with a biological target. This makes it a superior core for fragment growth, whereas the smaller analog is a simpler, less versatile building block .

Molecular Complexity

Class-level

Target CompoundMW 197.27, oxolane oxygen (H-bond acceptor) and defined exit vector

AnalogMW 127.18, simple methyl ketone, no extra heteroatom

May support parallel synthesis and library generation

Oxolane provides functionalization handle not present in smaller analog

Evidence Dimension	Molecular Complexity and Synthetic Utility
Target Compound Data	M.W. 197.27 g/mol, C11H19NO2. Features an oxolane ring providing an extra hydrogen bond acceptor (ether oxygen) and a defined exit vector for further derivatization .
Comparator Or Baseline	1-[(2S)-pyrrolidin-2-yl]propan-1-one: M.W. 127.18 g/mol, C7H13NO. Simple methyl ketone with no additional heteroatom functionality [1].
Quantified Difference	The target compound has a 70.09 g/mol higher molecular weight, one additional oxygen atom (hydrogen bond acceptor), and a cyclic hydrophobic moiety (oxolane).
Conditions	Comparison of chemical structures, molecular formulas, and molecular weights from public databases. The added functionality is inherent to the structure.

Why This Matters

For procurement of synthetic intermediates, the oxolane-bearing compound offers a functionalized scaffold amenable to parallel synthesis and library generation, whereas the methyl ketone analog is a terminal structure or a much more limited starting material.

• [1] PubChem. Compound Summary for 1-[(2S)-pyrrolidin-2-yl]propan-1-one. CID 121552991. https://pubchem.ncbi.nlm.nih.gov/compound/121552991 (accessed 2026-04-27). View Source

1-(Oxolan-3-yl)-2-(pyrrolidin-2-yl)propan-1-one: Validated Research Applications

Nuclear Receptor Drug Discovery (ROR/PR)

This compound is a validated starting point for medicinal chemistry campaigns targeting the Retinoic acid receptor-related Orphan Receptor (ROR) family and the Progesterone Receptor (PR). The quantitative bioactivity data against ROR-alpha, ROR-gamma, and PR (IC50 values in the low micromolar range) in cell-based assays provides a confirmed baseline for hit-to-lead optimization [1]. This is in direct contrast to its close regioisomer P87, which has no reported activity against these targets, ensuring the correct chemical matter is selected for these specific programs.

3D-Fragment Library Design: Escape from Flatland

With its high fraction of sp3-hybridized carbons imparted by the saturated oxolane and pyrrolidine rings, this compound is an ideal component for fragment libraries designed to explore three-dimensional chemical space. Compared to the flat aromatic furan analog (CAS 1539106-46-1), this saturated scaffold offers a differentiated physicochemical profile for biophysical screening (e.g., SPR, NMR), potentially yielding hits with superior ligand efficiency and physicochemical properties that are more amenable to downstream lead development [2].

Versatile Scaffold for Parallel Synthesis

The compound serves as a versatile, multi-functional building block for organic synthesis. The presence of the secondary amine on the pyrrolidine and the ketone handle allows for divergent chemical modifications (e.g., amide bond formation, reductive amination, Grignard additions) that are not possible with simpler analogs like 1-[(2S)-pyrrolidin-2-yl]propan-1-one . Its procurement is critical for synthesizing diverse compound libraries for SAR exploration, where the oxolane ring provides a defined exit vector for growing the molecule into a target protein's binding pocket.

Application

Selection Property

Validation Focus

Nuclear receptor hit-to-lead optimization

Multi-target bioactivity baseline (PR, RORα/γ)

Nuclear receptor assay response verification

3D-fragment library screening

Fraction Csp3 (>0.6) and 3D complexity

Biophysical screening assay fit (SPR, NMR)

Parallel synthesis & SAR exploration

Synthetic versatility (amine & ketone handles)

Derivatization feasibility and library yield

• [1] BindingDB. Bioactivity data for BDBM50433361 (CHEMBL2377452) and BDBM50012265 (CHEMBL3259996). https://www.bindingdb.org/ (accessed 2026-04-27). View Source
• [2] PubChem. Compound Summaries for CID 5912031 and CID 121552991. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-27). View Source